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Compound of Interest

Compound Name: Biotin-PEG1-NH2

Cat. No.: B11825813

For Immediate Release

This technical guide provides an in-depth overview of Biotin-PEG1-NH2, a heterobifunctional
linker widely utilized in biomedical research and drug development. This document details its
molecular characteristics, outlines key experimental protocols, and presents a logical workflow
for its application in bioconjugation. It is intended for researchers, scientists, and professionals
in the fields of biochemistry, molecular biology, and drug discovery.

Core Molecular Data

Biotin-PEG1-NH2, also known as Biotin-PEG1-Amine, is a versatile molecule that incorporates
a biotin moiety for high-affinity binding to streptavidin and avidin, a single polyethylene glycol
(PEG) spacer to enhance solubility and reduce steric hindrance, and a primary amine group for
covalent conjugation to various functional groups.[1][2]
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Property Value Reference
Molecular Formula C14H26N403S [1]
Molecular Weight 330.45 g/mol [1103114]
Purity >95% [1]

Biotin-PEG1-Amine, (+)-
Synonyms [1]
BIOTIN-PEG1-CH2CH2NH2

CAS Number 811442-85-0 [1]

Applications in Research and Development

Biotin-PEG1-NH2 is a valuable tool in a variety of applications, including:

Medical Research: Used in the study of ligands and for polypeptide synthesis support.[1][2]

e Drug Delivery and Nanotechnology: Employed in drug-release systems and the development
of new nanomaterials.[1][2]

» Antibody-Drug Conjugates (ADCs): Serves as a cleavable linker in the synthesis of ADCs.[3]
[41[5]

e Immunoassays: Utilized for labeling antibodies and other proteins for detection in assays
such as ELISA.

o Surface Functionalization: Enables the immobilization of biomolecules on various surfaces

for biosensor development and other applications.

Experimental Protocols

The primary amine group of Biotin-PEG1-NH2 allows for its conjugation to molecules
containing amine-reactive functional groups, most commonly N-hydroxysuccinimide (NHS)
esters.
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General Protocol for Protein Biotinylation using an NHS-
Ester Crosslinker

This protocol outlines the general steps for conjugating Biotin-PEG1-NH2 to a protein that has
been activated with an NHS-ester crosslinker.

Materials:

Protein of interest

Amine-free buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.2-8.0)

NHS-ester crosslinker (e.g., Sulfo-NHS)

Biotin-PEG1-NH2

Quenching buffer (e.g., 1 M Tris-HCI, pH 7.5)

Desalting column or dialysis equipment for purification

Methodology:

o Protein Preparation: Dissolve the protein in an amine-free buffer to a concentration of 1-10
mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris), a buffer exchange
must be performed.

o Crosslinker Activation: Immediately before use, prepare a solution of the NHS-ester
crosslinker in a suitable solvent (e.g., DMSO for NHS esters, or water for Sulfo-NHS esters).

e Biotin-PEG1-NH2 Preparation: Dissolve Biotin-PEG1-NH2 in the reaction buffer.

o Conjugation Reaction:

o Add the NHS-ester solution to the protein solution. The molar excess of the crosslinker will
depend on the protein and desired degree of labeling.

o Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours.
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o Add Biotin-PEG1-NH2 to the reaction mixture. The optimal molar ratio of Biotin-PEG1-
NH2 to the protein needs to be determined empirically.

o Continue the incubation for an additional 30-60 minutes at room temperature or 2 hours on
ice.

e Quenching: Add quenching buffer to the reaction mixture to stop the reaction by consuming
any unreacted NHS-ester. Incubate for 15-30 minutes at room temperature.

 Purification: Remove excess, unreacted Biotin-PEG1-NH2 and byproducts using a desalting
column or through dialysis against an appropriate buffer.

Workflow for Biotinylating a Target Protein

Preparation

Prepare Protein in
Amine-Free Buffer

Reaction Purification & Analysis

Dissolve NHS-Ester Activate Protein with Add Biotin-PEG1-NH2 . ( Purify Biotinylated .
NHS-Ester to Activated Protein Qe R k Protein Analyze Conjugate

Dissolve Biotin-PEG1-NH2

Click to download full resolution via product page

Caption: A logical workflow for the biotinylation of a target protein using Biotin-PEG1-NH2 and
an NHS-ester crosslinker.

Signaling Pathway Context: Application in
Immunoassays
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While Biotin-PEG1-NH2 is not directly involved in intracellular signaling, its application is
crucial for the detection of signaling molecules in immunoassays like ELISA. The biotin tag
allows for signal amplification through the high-affinity interaction with streptavidin conjugated
to a reporter enzyme.

Simplified ELISA Detection Pathway
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Caption: Simplified pathway illustrating the role of biotinylation in signal amplification during a
sandwich ELISA.

Storage and Handling

For long-term stability, Biotin-PEG1-NH2 should be stored at -5°C in a dry environment and
protected from sunlight.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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